molecular formula C11H17NO4 B2626197 Tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate CAS No. 2253640-79-6

Tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate

Cat. No. B2626197
CAS RN: 2253640-79-6
M. Wt: 227.26
InChI Key: LDHCRGTXDKTSSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate is a chemical compound with the molecular formula C11H17NO4 . The compound has a molecular weight of 227.25700 . It is commonly used as a reagent in various chemical reactions .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-9(14)6-12(8-13)4-5-12/h4-8H2,1-3H3 . This code provides a detailed representation of the compound’s molecular structure.


Physical And Chemical Properties Analysis

This compound has a molecular weight of 227.25700 . Other physical and chemical properties such as density, boiling point, and melting point are not available .

Scientific Research Applications

  • Synthesis and Molecular Structure : The synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate demonstrates the compound's intricate molecular structure, determined through advanced spectroscopic methods and X-ray crystallography. This process underscores its utility in synthesizing cyclic amino acid esters and exploring novel chemical spaces (T. Moriguchi et al., 2014).

  • Reaction Pathways : The compound's reactivity with N,N-dimethylformamide dimethyl acetal reveals two distinct pathways, leading to isomeric condensation products. This reactivity profile signifies the compound's potential in constructing complex molecular architectures (A. I. Moskalenko & V. Boev, 2012).

  • Chiral Synthesis : The chiral version of the compound, synthesized without chiral catalysts or separation techniques, provides a pathway to enantiomerically pure substances, crucial for drug development and synthetic chemistry (T. Moriguchi et al., 2014).

Drug Discovery Modules

The spirocyclic nature of tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate derivatives is pivotal in creating novel, multifunctional modules for drug discovery. These compounds offer a foundation for synthesizing new classes of therapeutic agents.

  • Novel Spirocycles for Drug Discovery : By synthesizing new classes of thia/oxa-azaspiro[3.4]octanes, researchers have developed structurally diverse modules for drug discovery. These spirocycles act as multifunctional scaffolds, offering new avenues for therapeutic development (D. Li et al., 2013).

Safety and Hazards

The compound is classified under the GHS06 hazard class, with the signal word "Danger" . It has the hazard statement H301, which indicates that it is toxic if swallowed . Precautionary statements include P301 + P310, which advise seeking medical attention if swallowed .

properties

IUPAC Name

tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17NO4/c1-10(2,3)16-9(14)12-5-8(13)4-11(12)6-15-7-11/h4-7H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDHCRGTXDKTSSY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CC(=O)CC12COC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

227.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2253640-79-6
Record name tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.